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Compound of Interest

Compound Name: 5-(2-Hydroxyethyl)pyrrolidin-2-one

Cat. No.: B133155 Get Quote

An In-depth Technical Guide to N-(2-Hydroxyethyl)-2-pyrrolidone: From Discovery to

Application

Abstract
N-(2-Hydroxyethyl)-2-pyrrolidone, a versatile heterocyclic compound, has carved a niche for

itself across a spectrum of industrial and scientific applications since its inception. This guide

provides a comprehensive overview of its discovery, historical development, synthesis, and

physicochemical properties. It further delves into its diverse applications, underpinned by its

unique chemical structure, and furnishes a detailed analytical protocol for its characterization.

This document is intended for researchers, scientists, and professionals in drug development

and chemical manufacturing who seek a deeper understanding of this important molecule.

Introduction
N-(2-Hydroxyethyl)-2-pyrrolidone (HEP) is a derivative of 2-pyrrolidone, featuring a

hydroxyethyl group attached to the nitrogen atom. This structural modification imparts a unique

combination of properties, including high polarity, aprotic character, and the ability to act as a

hydrogen bond acceptor. These attributes make it an excellent solvent for a wide range of

organic and inorganic compounds, a humectant, and a versatile intermediate in chemical

synthesis. Its low volatility and high boiling point are advantageous in many industrial

processes. This guide aims to provide a thorough exploration of HEP, from its historical roots to

its modern-day applications, offering valuable insights for professionals in the field.
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Discovery and Historical Development
The emergence of N-(2-Hydroxyethyl)-2-pyrrolidone is closely tied to the advancements in

industrial chemistry in the mid-20th century. While a single definitive "discovery" event is not

well-documented, its synthesis and exploration were driven by the growing demand for novel

solvents and chemical intermediates. Early patents from chemical giants like GAF (General

Aniline & Film Corp.) in the 1940s and 1950s describe the synthesis and potential uses of

various N-substituted pyrrolidones, including HEP. These early investigations laid the

groundwork for its commercial production and subsequent adoption in a variety of applications.

The development of new polymerization techniques and the need for high-performance

solvents in the latter half of the 20th century further solidified the importance of HEP in the

chemical industry.

Synthesis of N-(2-Hydroxyethyl)-2-pyrrolidone
The primary industrial synthesis of N-(2-Hydroxyethyl)-2-pyrrolidone involves the reaction of 2-

pyrrolidone with ethylene oxide. This method is favored for its high yield and atom economy.

Reaction Mechanism: Ethoxylation of 2-Pyrrolidone
The synthesis is a base-catalyzed ethoxylation reaction. In the first step, a basic catalyst, such

as potassium hydroxide, deprotonates the 2-pyrrolidone at the nitrogen atom, forming a

pyrrolidonate anion. This anion then acts as a nucleophile, attacking the electrophilic carbon

atom of the ethylene oxide ring, leading to ring-opening and the formation of an alkoxide.

Finally, protonation of the alkoxide, typically during workup, yields the final product, N-(2-

Hydroxyethyl)-2-pyrrolidone.

Experimental Workflow: Synthesis of N-(2-
Hydroxyethyl)-2-pyrrolidone
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Key Properties

Applications

High Polarity

Solvent

Cleaning Agent

Hydrogen Bonding Humectant

Chemical Intermediate

High Boiling Point

Aprotic Nature
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

